Cas no 2828439-38-7 ((3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone)

• Product Name: (3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone
• CAS No: 2828439-38-7
• MF: C₁₈H₂₅BFNO₃
• MW: 333.21
• CID: 5140784
• PubChem ID: 138985964
• Update Time: 2025-05-22

(3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2828439-38-7
• F75664
• A1-18021
• [3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-piperidin-1-ylmethanone
• (3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone
• 1-[3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperidine

• Inchi： 1S/C18H25BFNO3/c1-17(2)18(3,4)24-19(23-17)14-10-13(11-15(20)12-14)16(22)21-8-6-5-7-9-21/h10-12H,5-9H2,1-4H3
• InChI Key： ULCYDJCVAAKJKQ-UHFFFAOYSA-N
• SMILES： C1(C)(OB(C2C=C(C=C(C(=O)N3CCCCC3)C=2)F)OC1(C)C)C

Computed Properties

• Exact Mass: 333.1911520g/mol
• Monoisotopic Mass: 333.1911520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on (3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone

Compound CAS No 2828439-38-7: (3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone

The compound with CAS No 2828439-38-7, named (3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(piperidin-1-yl)methanone, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound combines a fluorophenyl group with a dioxaborolane moiety and a piperidine ring, making it a versatile structure for further functionalization and exploration in research settings.

Recent studies have highlighted the importance of dioxaborolane derivatives in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of the fluorophenyl group enhances the electronic properties of the molecule, making it an attractive candidate for synthesizing biologically active compounds. Additionally, the piperidine ring contributes to the molecule's stability and solubility, which are critical factors in drug design and delivery systems.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of advanced materials. Researchers have explored its role in creating novel polymers with enhanced thermal and mechanical properties. The integration of the dioxaborolane group into such materials has shown improved cross-linking capabilities, leading to materials with superior durability under harsh conditions.

In the pharmaceutical sector, this compound has been investigated for its ability to modulate enzyme activity. Studies suggest that the fluorophenyl group can interact with specific protein targets, potentially leading to the development of new therapeutic agents. Furthermore, the piperidine ring's flexibility allows for easy modification to optimize pharmacokinetic profiles.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic aromatic substitution and boronate esterification. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with current trends toward greener chemistry practices and sustainable chemical synthesis.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's biological activity. Its unique structure positions it as a valuable tool in drug discovery programs targeting various diseases. Moreover, advancements in computational chemistry are enabling researchers to predict its interactions with biological systems more accurately.

In conclusion, CAS No 2828439-38-7 represents a cutting-edge molecule at the intersection of organic synthesis and materials science. Its diverse structural features make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.